Cas no 64360-47-0 (Methyl 2-(4-hydroxy-3-methylphenyl)acetate)

• Product Name: Methyl 2-(4-hydroxy-3-methylphenyl)acetate
• CAS No: 64360-47-0
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.2005
• MDL: MFCD08234607
• CID: 502917
• PubChem ID: 12347940

Methyl 2-(4-hydroxy-3-methylphenyl)acetate Properties

Names and Identifiers

• Methyl 2-(4-hydroxy-3-methylphenyl)acetate
• (4-Hydroxy-3-methylphenyl)acetic Acid Methyl Ester
• Benzeneacetic acid,4-hydroxy-3-methyl-, methyl ester
• 4-HYDROXY-3-METHYL-BENZENEACETIC ACID METHYL ESTER
• methyl 4-hydroxy-3-methylphenylacetate
• Methyl-3-methyl-4-hydroxyphenylacetat
• 2-(4-Hydroxy-3-methylphenyl)acetic acid methyl ester
• Methyl2-(4-hydroxy-3-methylphenyl)acetate
• Benzeneacetic acid, 4-hydroxy-3-methyl-, methyl ester
• UBFCYPQWMPUWJN-UHFFFAOYSA-N
• HT713
• FCH858716
• CL8812
• 9860AB
• AB43599
• Methyl (4-hydroxy-3-methylpheny
• DS-10753
• CS-W022784
• (4-Hydroxy-3-methyl-phenyl)-acetic acid methyl ester
• 64360-47-0
• EN300-6497423
• SCHEMBL2127019
• Methyl (4-hydroxy-3-methylphenyl)acetate
• DTXSID10492992
• J-522650
• A867894
• MFCD08234607
• FT-0600059
• Methyl 2-(4-hydroxy-3-methyl-phenyl)acetate
• AKOS006287652
• DB-007640

• MDL： MFCD08234607
• InChIKey： UBFCYPQWMPUWJN-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-7-5-8(3-4-9(7)11)6-10(12)13-2/h3-5,11H,6H2,1-2H3
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])C([H])([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 180.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.41610
• PSA: 46.53000
• Refractive Index: 1.535
• Boiling Point: 285.9°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 119.9°C
• Color/Form: No data available
• Density: 1.148

Methyl 2-(4-hydroxy-3-methylphenyl)acetate Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

Methyl 2-(4-hydroxy-3-methylphenyl)acetate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols